N-(3-chlorobenzyl)-2-(4-(3-methoxyphenyl)-3-morpholino-1H-pyrazol-1-yl)acetamide

• IUPAC Name: N-[(3-chlorophenyl)methyl]-2-[4-(3-methoxyphenyl)-3-morpholin-4-ylpyrazol-1-yl]acetamide
• InChI: InChI=1S/C23H25ClN4O3/c1-30-20-7-3-5-18(13-20)21-15-28(26-23(21)27-8-10-31-11-9-27)16-22(29)25-14-17-4-2-6-19(24)12-17/h2-7,12-13,15H,8-11,14,16H2,1H3,(H,25,29)
• InChI Key: IPGUKVHMHUVYFC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=CN(N=C2N3CCOCC3)CC(=O)NCC4=CC(=CC=C4)Cl
• Molecular Formula: C23H25ClN4O3
• Molecular Weight: 440.9 g/mol
• CAS No.: 1286702-43-9

Description

N-(3-chlorobenzyl)-2-(4-(3-methoxyphenyl)-3-morpholino-1H-pyrazol-1-yl)acetamide, also known as CMPD-1, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. CMPD-1 has been found to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for the development of new drugs.

Scientific Research Applications

Hydrogen Bonding and Structural Analysis

Research on structurally similar compounds, such as substituted N-benzyl-N-(3-tert-butyl-1-phenyl-1H-pyrazol-5-yl)acetamides, reveals insights into hydrogen bonding patterns and molecular structures. These studies contribute to understanding the molecular arrangements and potential interactions of related compounds, including N-(3-chlorobenzyl)-2-(4-(3-methoxyphenyl)-3-morpholino-1H-pyrazol-1-yl)acetamide. The findings from such research can be applied to drug design and materials science, where specific molecular arrangements and interactions are crucial for functionality (López et al., 2010).

Antioxidant Activity and Coordination Complexes

Studies on pyrazole-acetamide derivatives and their coordination complexes, such as those involving Co(II) and Cu(II), demonstrate significant antioxidant activities. These findings suggest that compounds with a similar structure to this compound may also possess antioxidant properties, which could have implications for therapeutic applications and the development of antioxidative agents (Chkirate et al., 2019).

Herbicide Metabolism and Environmental Impact

Research into the metabolism of chloroacetamide herbicides, such as acetochlor and alachlor, in human and rat liver microsomes provides insight into the environmental and health impacts of related compounds. Understanding the metabolic pathways and potential toxicities of similar compounds can inform safety assessments and environmental regulations for chemicals with similar structures (Coleman et al., 2000).